N-(2-Amino-4-bromophenyl)-N-cyclohexyl-N-methylamine

• IUPAC Name: 4-bromo-1-N-cyclohexyl-1-N-methylbenzene-1,2-diamine
• InChI: InChI=1S/C13H19BrN2/c1-16(11-5-3-2-4-6-11)13-8-7-10(14)9-12(13)15/h7-9,11H,2-6,15H2,1H3
• InChI Key: IARQWECCHKTPDG-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)C2=C(C=C(C=C2)Br)N
• Molecular Formula: C13H19BrN2
• Molecular Weight: 283.21 g/mol

Description

N-(2-Amino-4-bromophenyl)-N-cyclohexyl-N-methylamine, also known as NAC, is a molecule with a variety of applications in the fields of chemistry, biochemistry, and pharmacology. It is a cyclic amine derivative of the amino acid phenylalanine, and it has been studied extensively for its potential to act as a neurotransmitter, an enzyme inhibitor, a modulator of cell signaling pathways, and a therapeutic agent for various medical conditions.

Scientific Research Applications

Synthesis Techniques

N-(2-Amino-4-bromophenyl)-N-cyclohexyl-N-methylamine and similar compounds are often synthesized through reactions involving aminolysis and bromoethylester, as seen in the work by Pajouhesh and Hancock (1984), who explored the amination of bromoethylester of cyclopentano-phosphatidic acid, resulting in the formation of N-methylpalmitamide and cyclopentano-phosphatidyl-N-methylethanolamine under specific conditions Pajouhesh & Hancock, 1984.

Chemical Properties and Reactions

The compound's reactivity and interaction with other chemicals have been studied extensively. For example, the CuI-catalyzed coupling of 4-methylphenyl bromide with amino acids to produce N-aryl amino acids, which are crucial intermediates in synthesizing linear dipeptides and eventually 1,5-benzothiazepine dipeptide mimetics, demonstrates the compound's versatility in creating complex molecular structures Gan & Ma, 2009.

Application in Drug Development

The compound's structure and reactivity play a significant role in developing new pharmaceuticals. For instance, Edafiogho et al. (2003) focused on the anticonvulsant properties of similar enaminone compounds, highlighting the importance of the this compound structure in designing new anticonvulsant agents Edafiogho et al., 2003.

Biochemical and Molecular Studies

In the context of biochemistry, research like that by Chen et al. (2019) on polyamines (PAs) sheds light on the broader implications of compounds like this compound in plant biology. PAs, which include amino groups similar to those in the compound, are crucial for plant growth, development, and stress response, indicating potential agricultural applications of related research Chen et al., 2019.